2-Fluoro-4'-[(5-hydroxypentyl)oxy][1,1'-biphenyl]-4-carboxylic acid

• IUPAC Name: 3-fluoro-4-[4-(5-hydroxypentoxy)phenyl]benzoic acid
• InChI: InChI=1S/C18H19FO4/c19-17-12-14(18(21)22)6-9-16(17)13-4-7-15(8-5-13)23-11-3-1-2-10-20/h4-9,12,20H,1-3,10-11H2,(H,21,22)
• InChI Key: OYTPKZRAPXFUOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)C(=O)O)F)OCCCCCO
• Molecular Formula: C18H19FO4
• Molecular Weight: 318.3 g/mol

Description

2-Fluoro-4’-[(5-hydroxypentyl)oxy][1,1’-biphenyl]-4-carboxylic acid is a chemical compound with the molecular formula C18H19FO4. It has an average mass of 318.340 Da and a monoisotopic mass of 318.126740 Da.

Molecular Structure Analysis

The molecular structure of 2-Fluoro-4’-[(5-hydroxypentyl)oxy][1,1’-biphenyl]-4-carboxylic acid consists of a biphenyl group (two connected phenyl rings) with a fluorine atom attached to one of the carbon atoms in the ring. The 4-carboxylic acid group is attached to the same ring, and a hydroxypentyl group is attached to the other ring via an oxygen atom.

Scientific Research Applications

Synthesis and Industrial Application

A practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, has been developed to overcome the high costs and safety concerns associated with existing methods. This synthesis is pivotal for producing anti-inflammatory and analgesic materials efficiently and safely (Qiu et al., 2009).

Environmental Considerations

Fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs) have been under review due to environmental concerns. The transition to safer fluorinated substances has been explored, though the full implications for human health and the environment remain unclear, highlighting the need for further research (Wang et al., 2013).

Chemical Sensors

The development of fluorescent chemosensors based on 4-methyl-2,6-diformylphenol (DFP) showcases the application of fluorinated compounds in detecting a range of analytes, including metal ions and neutral molecules. This research underscores the potential of fluorinated compounds in enhancing selectivity and sensitivity for chemical sensing technologies (Roy, 2021).

Antioxidant Properties

Research on hydroxycinnamic acids (HCAs) has investigated the structure-activity relationships (SARs) that underlie their antioxidant activity. This work is foundational for optimizing the antioxidant properties of fluorinated analogs of HCAs for use in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).

Biodegradation

Studies on the microbial degradation of polyfluoroalkyl chemicals in the environment aim to understand the fate of these persistent pollutants. Identifying biodegradation pathways for fluorinated compounds is crucial for assessing their environmental impact and for developing strategies to mitigate pollution (Liu & Avendaño, 2013).